N-(Difluoromethyl)-N-(4-methoxyphenyl)-2-methylquinazolin-4-amine

• CAS No.: 827031-77-6
• Molecular Formula: C17H15F2N3O
• Molecular Weight: 315.32 g/mol
• IUPAC Name: N-(difluoromethyl)-N-(4-methoxyphenyl)-2-methylquinazolin-4-amine
• InChI: InChI=1S/C17H15F2N3O/c1-11-20-15-6-4-3-5-14(15)16(21-11)22(17(18)19)12-7-9-13(23-2)10-8-12/h3-10,17H,1-2H3
• InChI Key: SAWSFAYLYDUTJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=N1)N(C3=CC=C(C=C3)OC)C(F)F

Description

N-(Difluoromethyl)-N-(4-methoxyphenyl)-2-methylquinazolin-4-amine is a useful research compound. Its molecular formula is C17H15F2N3O and its molecular weight is 315.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-methoxy-phenyl)-(2-methyl-quinazolin-4-yl)-amine (100 mg, 0.35 mmol) in 3 mL of dimethylformamide in a 15 mL high pressure reaction vessel was cooled to −78° C. Diflurochloromethane (about 0.8 mL) was condensed into the solution, then cesium carbonate (160 mg, 0.49 mmol) was added. The reaction vessel was capped and heated at 80° C. overnight. The reaction mixture was cooled to room temperature and cooled to −78° C. and the seal tube was uncapped, warm to room temperature and allowed to stand for 2 h. The reaction mixture was diluted with 50 mL of ethyl acetate and the organic layer was washed with water (50 mL×3), followed by saturated aqueous NaCl. The organic layer was dried over anhydrous sodium sulfate, filtered and concentrated. The residue was purified by chromatography (30% ethyl acetate/hexane, 6 drops triethylamine/500 mL of solvent) to give the title compound (35 mg, 0.111 mmol, 32%). 1H NMR (CDCl3): 8.35 (dd, J=1.8, 8.1, 1H), 7.35-(m, 3H), 7.25 (t, J=72.1, 1H), 7.21-7.25 (m, 2H), 6.86-6.91 (m, 2H), 3.82 (s, 3H), 2.48 (s, 3H).